Cas no 2138382-05-3 ({6,6-dimethyl-4H,6H-furo3,4-d1,2oxazol-3-yl}methanethiol)

• Product Name: {6,6-dimethyl-4H,6H-furo3,4-d1,2oxazol-3-yl}methanethiol
• CAS No: 2138382-05-3
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 6427965
• PubChem ID: 165950251
• Update Time: 2025-06-25

{6,6-dimethyl-4H,6H-furo3,4-d1,2oxazol-3-yl}methanethiol Chemical and Physical Properties

Names and Identifiers

• {6,6-dimethyl-4H,6H-furo3,4-d1,2oxazol-3-yl}methanethiol
• {6,6-dimethyl-4H,6H-furo[3,4-d][1,2]oxazol-3-yl}methanethiol
• 2138382-05-3
• EN300-1117199

• Inchi： 1S/C8H11NO2S/c1-8(2)7-5(3-10-8)6(4-12)9-11-7/h12H,3-4H2,1-2H3
• InChI Key： VUTBWDYUCZJJDN-UHFFFAOYSA-N
• SMILES： SCC1C2COC(C)(C)C=2ON=1

Computed Properties

• Exact Mass: 185.05104977g/mol
• Monoisotopic Mass: 185.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 36.3Ų

Additional information on {6,6-dimethyl-4H,6H-furo3,4-d1,2oxazol-3-yl}methanethiol

Professional Introduction to Compound with CAS No. 2138382-05-3 and Product Name: {6,6-dimethyl-4H,6H-furo3,4-d1,2oxazol-3-yl}methanethiol

The compound with the CAS number 2138382-05-3 and the product name {6,6-dimethyl-4H,6H-furo3,4-d1,2oxazol-3-yl}methanethiol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their unique structural properties and potential biological activities. The presence of a fused furoxazole ring system in its molecular structure imparts distinct chemical and pharmacological characteristics, making it a valuable candidate for further exploration in drug discovery and therapeutic development.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit promising biological activities. The compound {6,6-dimethyl-4H,6H-furo3,4-d1,2oxazol-3-yl}methanethiol is no exception. Its molecular structure incorporates both a furan and an oxazole ring, which are known for their ability to interact with various biological targets. This dual functionality has led to its investigation as a potential scaffold for the development of new therapeutic agents.

The synthesis of this compound involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The introduction of the thiol group at the methylene position of the furoxazole ring is particularly noteworthy, as it opens up possibilities for further functionalization and derivatization. These modifications can be tailored to enhance specific biological activities, making this compound a versatile tool for researchers.

One of the most exciting aspects of this compound is its potential application in the treatment of various diseases. Preliminary studies have suggested that it may possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, its structural features suggest that it could interact with enzymes and receptors relevant to neurological disorders, making it a promising candidate for further investigation in this area.

The field of chemical biology has seen significant advancements in the use of computational methods to predict and validate the biological activity of novel compounds. The compound {6,6-dimethyl-4H,6H-furo3,4-d1,2oxazol-3-yl}methanethiol has been subjected to various computational simulations to understand its interaction with biological targets. These simulations have provided valuable insights into its binding affinity and potential mechanisms of action.

In conclusion, the compound with CAS number 2138382-05-3 and product name {6,6-dimethyl-4H,6H-furo3,4-d1,2oxazol-3-yl}methanethiol represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural properties and potential biological activities make it a valuable candidate for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.